Cas no 2034379-41-2 ((2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone)

• Product Name: (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone
• CAS No: 2034379-41-2
• MF: C₁₄H₁₆N₄O₄S
• MW: 336.366241455078
• CID: 5550729
• PubChem ID: 91814459
• Update Time: 2025-05-19

(2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone
• AKOS026688861
• F6471-8033
• 2034379-41-2
• (2-methoxyphenyl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone
• 3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole

• Inchi： 1S/C14H16N4O4S/c1-17-9-15-16-14(17)23(20,21)10-7-18(8-10)13(19)11-5-3-4-6-12(11)22-2/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： BWRRANHRUCJCHH-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)(C1CN(C(C2C=CC=CC=2OC)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 336.08922618g/mol
• Monoisotopic Mass: 336.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone

Introduction to (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034379-41-2 is a highly intriguing molecule in the realm of chemical biology, characterized by its complex and sophisticated structure. This introduction delves into the unique properties and potential applications of (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone, highlighting its significance in contemporary research and development.

At the heart of this compound lies a meticulously designed molecular framework that combines several key pharmacophoric elements. The presence of a 2-methoxyphenyl group contributes to its hydrophobicity and potential interactions with biological targets, while the 3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl moiety introduces a sulfonyl group, known for its role in enhancing binding affinity and selectivity. This structural composition makes it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways through precise targeting. The compound (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone has garnered attention due to its potential to interact with specific enzymes and receptors involved in various diseases. For instance, studies have suggested that its structure may allow it to inhibit certain kinases or modulate neurotransmitter receptors, making it a valuable tool in the fight against conditions such as cancer and neurodegenerative disorders.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The triazole ring within the 3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl moiety is particularly noteworthy, as it has been shown to enhance the bioavailability and metabolic stability of drug candidates. This feature is crucial for developing compounds that can withstand the body's natural processes and reach their target sites effectively. Additionally, the sulfonyl group contributes to the compound's ability to form hydrogen bonds with biological targets, further improving its binding affinity.

The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic techniques. The preparation of (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-ylmethanone) involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yields and purity, which are essential for subsequent biological testing.

In the context of drug discovery, computational methods play a pivotal role in predicting the biological activity of novel compounds. Molecular modeling techniques have been employed to simulate the interactions between (2-methoxyphenyl)(3-((4-methyl-H)-1H-imidazol-sulfonyl)azetidin-l ylmethanone) and various biological targets. These simulations have provided valuable insights into its potential mechanism of action and have helped guide further optimization efforts.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science, where its unique properties could lead to innovative solutions for crop protection and advanced materials development. This versatility underscores the importance of investing in fundamental research that can yield unexpected benefits across multiple disciplines.

As our understanding of biology continues to evolve, so does our ability to design molecules that can interact with biological systems in precise ways. The development of (2-methoxyphenyl)(3-(methyl-H)-imida zol-sulfonyl)azetidin-l ylmethanone) represents a significant step forward in this endeavor. By leveraging cutting-edge synthetic methods and computational tools, scientists are paving the way for new treatments that could improve human health and quality of life.

In conclusion, the compound with CAS number 2034379 41 2 is a testament to the power of modern chemical biology. Its intricate structure and promising biological activities make it a compelling subject for further research. As we continue to unravel the complexities of life at the molecular level, compounds like this will play an increasingly important role in shaping the future of medicine and beyond.